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Compound of Interest

Compound Name: Optovin

Cat. No.: B10761741 Get Quote

For immediate reference, Optovin is not classified as a hazardous substance according to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. However,

adherence to proper disposal procedures is essential for maintaining a safe laboratory

environment and ensuring regulatory compliance. This guide provides detailed, step-by-step

instructions for the safe handling and disposal of Optovin in research settings.

Summary of Key Safety and Disposal Information
The following table summarizes critical data for the safe handling and disposal of Optovin.
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Parameter Information Source

Chemical Name

5-[[2,5-dimethyl-1-(3-

pyridinyl)-1H-pyrrol-3-

yl]methylene]-2-thioxo-4-

thiazolidinone

CAS Number 348575-88-2 [1]

Molecular Formula C15H13N3OS2 [1]

Molecular Weight 315.41 g/mol [1]

Appearance Yellow powder

Solubility Soluble in DMSO to 100 mM [2]

GHS Classification Not classified as hazardous

Storage

Store at -20°C for long-term

storage. Can be stored for up

to 12 months under

desiccating conditions.

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition

Products

No dangerous decomposition

products are known.

Experimental Protocols for Disposal
The following protocols provide detailed methodologies for the proper disposal of Optovin in

various forms.

Disposal of Solid (Powder) Optovin
Waste Collection:

Collect unwanted solid Optovin in a designated, clearly labeled waste container.

The container should be made of a material compatible with chemical waste.
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Label the container as "Non-hazardous Chemical Waste" and list "Optovin" as a

constituent.

Disposal Pathway:

Dispose of the container through your institution's chemical waste management program.

Follow all local, state, and federal regulations for chemical waste disposal.

Disposal of Optovin Solutions (e.g., in DMSO)
Waste Collection:

Collect Optovin solutions in a designated, sealed, and clearly labeled waste container.

The container should be compatible with the solvent used (e.g., a bottle suitable for

DMSO).

Label the container as "Non-hazardous Chemical Waste" and list all constituents, including

"Optovin" and the solvent (e.g., "DMSO").

Disposal Pathway:

Dispose of the container through your institution's chemical waste management program.

Do not pour Optovin solutions down the drain.

Disposal of Contaminated Labware
Decontamination:

For reusable labware (e.g., glassware), rinse with an appropriate solvent (e.g., ethanol or

acetone) to remove residual Optovin.

Collect the rinse solvent as chemical waste, following the procedure for Optovin solutions.

After the initial rinse, wash the labware with soap and water.

Disposal of Single-Use Labware:
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For disposable labware (e.g., pipette tips, microfuge tubes) contaminated with Optovin,

collect them in a designated, sealed container.

Label the container as "Non-hazardous Chemical Waste" and list "Optovin" as a

contaminant.

Dispose of the container through your institution's chemical waste management program.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Optovin.
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Caption: Optovin Disposal Workflow.

By following these procedures, researchers can ensure the safe and compliant disposal of

Optovin, contributing to a secure laboratory environment. Always consult your institution's

specific safety guidelines and waste disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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